Chromone-3-carboxaldehyde
Chromone-3-carboxaldehyde
Electrospray ionization mass spectrometry (ESI-MS) of protonated 3-formylchromone (3-FC) shows loss of H2 as a major fragmentation route to yield a ketene cation, which on reaction with water forms a protonated carboxylic acid. The invivo salubrious effects of 3-FC against nitrosodiethylamine (NDEA) mediated early hepatocellular carcinogenesis has been investigated. Synthesis and characterization of 3-FC and its derivatives has been reported.
Brand Name:
Vulcanchem
CAS No.:
17422-74-1
VCID:
VC21021796
InChI:
InChI=1S/C10H6O3/c11-5-7-6-13-9-4-2-1-3-8(9)10(7)12/h1-6H
SMILES:
C1=CC=C2C(=C1)C(=O)C(=CO2)C=O
Molecular Formula:
C10H6O3
Molecular Weight:
174.15 g/mol
Chromone-3-carboxaldehyde
CAS No.: 17422-74-1
Cat. No.: VC21021796
Molecular Formula: C10H6O3
Molecular Weight: 174.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Electrospray ionization mass spectrometry (ESI-MS) of protonated 3-formylchromone (3-FC) shows loss of H2 as a major fragmentation route to yield a ketene cation, which on reaction with water forms a protonated carboxylic acid. The invivo salubrious effects of 3-FC against nitrosodiethylamine (NDEA) mediated early hepatocellular carcinogenesis has been investigated. Synthesis and characterization of 3-FC and its derivatives has been reported. |
|---|---|
| CAS No. | 17422-74-1 |
| Molecular Formula | C10H6O3 |
| Molecular Weight | 174.15 g/mol |
| IUPAC Name | 4-oxochromene-3-carbaldehyde |
| Standard InChI | InChI=1S/C10H6O3/c11-5-7-6-13-9-4-2-1-3-8(9)10(7)12/h1-6H |
| Standard InChI Key | FSMYWBQIMDSGQP-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C(=CO2)C=O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C(=CO2)C=O |
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